Dazucorilant

• CAS RN: 1496508-34-9
• Molecular Formula: C29H22F4N4O3S
• Molecular Weight: 582.6 g/mol
• IUPAC Name: [(4aR)-1-(4-fluorophenyl)-6-[4-(trifluoromethyl)phenyl]sulfonyl-4,5,7,8-tetrahydropyrazolo[3,4-g]isoquinolin-4a-yl]-pyridin-2-ylmethanone
• InChI: InChI=1S/C29H22F4N4O3S/c30-22-6-8-23(9-7-22)37-26-15-21-12-14-36(41(39,40)24-10-4-20(5-11-24)29(31,32)33)18-28(21,16-19(26)17-35-37)27(38)25-3-1-2-13-34-25/h1-11,13,15,17H,12,14,16,18H2/t28-/m0/s1
• InChI Key: VXOBXKQLNWYQPQ-NDEPHWFRSA-N
• Isomeric SMILES: C1CN(C[C@@]2(C1=CC3=C(C2)C=NN3C4=CC=C(C=C4)F)C(=O)C5=CC=CC=N5)S(=O)(=O)C6=CC=C(C=C6)C(F)(F)F
• Canonical SMILES: C1CN(CC2(C1=CC3=C(C2)C=NN3C4=CC=C(C=C4)F)C(=O)C5=CC=CC=N5)S(=O)(=O)C6=CC=C(C=C6)C(F)(F)F

Description

Dazucorilant (also known as CORT113176) is a selective and high-affinity non-steroidal glucocorticoid receptor (GR) modulator. It has a Ki value of less than 1 nM in vitro. It is used for research purposes, particularly in the study of neurological disorders.

Molecular Structure Analysis

The molecular weight of Dazucorilant is 582.57. Its chemical formula is C29H22F4N4O3S. For more detailed structural information, you may refer to resources that provide the canonical SMILES or InChI identifiers.

Chemical Reactions Analysis

Dazucorilant is an oral small molecule that works by blocking the glucocorticoid receptor, which initiates a series of molecular reactions upon binding to cortisol. This mechanism is thought to block the negative consequences of cortisol exposure and slow disease progression.

Mechanism of Action

Dazucorilant acts as a full antagonist in HepG2 human cells or in human hepatocytes. It is able to prevent the dexamethasone-induced increase in TAT activity and to induce non-measurable agonist activity in the absence of dexamethasone.

Safety and Hazards

Dazucorilant is currently being evaluated in a Phase 2 clinical trial for safety and efficacy in patients with Amyotrophic Lateral Sclerosis (ALS). The primary endpoints of the trial are the ALS Functional Rating Scale-Revised (ALSFRS-R) total score and safety.

Future Directions

The future directions of Dazucorilant research are largely focused on its potential use in treating neurodegenerative disorders. A Phase 2 trial (DAZALS) is currently underway to assess the safety and efficacy of Dazucorilant in patients with ALS. The results of this trial will likely guide future research and potential therapeutic applications of Dazucorilant.